(2-Fluoropropyl)(methyl)amine hydrochloride
Overview
Description
“(2-Fluoropropyl)(methyl)amine hydrochloride” is an organic compound with the chemical formula C4H10FClN . It has a molecular weight of 127.59 g/mol .
Molecular Structure Analysis
The IUPAC name for “this compound” is 2-fluoro-N-methylpropan-1-amine hydrochloride . The InChI code for this compound is 1S/C4H10FN.ClH/c1-4(5)3-6-2;/h4,6H,3H2,1-2H3;1H .Physical And Chemical Properties Analysis
“this compound” is a solid compound . More specific physical and chemical properties such as solubility, boiling point, etc., are not available in the search results.Scientific Research Applications
Antimicrobial Applications
- Antibacterial Activity : N-Methyl-bis (3-mesyloxypropyl)amine hydrochloride has been studied for its antibacterial activity, specifically its mode of action against Bacillus subtilis. This compound was found to induce irreversible damage to bacterial DNA, suggesting potential for antimicrobial applications (Shimi & Shoukry, 1975).
Bioconjugation and Labeling
- Fluorescent Labeling : Research has shown the development of fluorogenic reagents for the selective detection and labeling of amines, amino acids, and proteins. These advances are crucial for bioconjugation techniques, where the specific labeling of biomolecules is necessary for visualization and analysis (Jeon et al., 2020).
Computational Chemistry
- Optimization of Molecular Parameters : Studies on the optimization of Lennard‐Jones parameters for polar‐neutral compounds, including amines and fluorinated compounds, provide essential insights into the molecular behavior of such structures in biological and pharmaceutical contexts (Chen, Yin, & MacKerell, 2002).
Chemical Synthesis
- Synthetic Chemistry : Research on the synthesis of 2-aminopyridine derivatives from 2-fluoropyridine and acetamidine hydrochloride demonstrates the utility of fluorinated compounds and amines in creating heterocyclic compounds with potential pharmaceutical applications (Li et al., 2018).
Material Science
- Amine-Functionalized Silica : The synthesis and characterization of amine-functionalized silica highlight the importance of surface modification in materials science, offering insights into the manipulation of surface properties for various applications (Soto-Cantu et al., 2012).
properties
IUPAC Name |
2-fluoro-N-methylpropan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H10FN.ClH/c1-4(5)3-6-2;/h4,6H,3H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SEYQRYLJKXYXAM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H11ClFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
127.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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